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Compound of Interest

Compound Name: H-Tyr-D-Ala-Gly-Phe-Met-NH2

Cat. No.: B10853613 Get Quote

Welcome to the technical support center for [D-Ala2]-Met-Enkephalinamide. This resource is

designed for researchers, scientists, and drug development professionals to provide guidance

on the common solubility challenges encountered with this synthetic opioid peptide. Below you

will find frequently asked questions (FAQs) and troubleshooting guides to assist in your

experimental workflow.

Frequently Asked Questions (FAQs)
Q1: What is [D-Ala2]-Met-Enkephalinamide and what are its general properties?

[D-Ala2]-Met-Enkephalinamide is a synthetic analog of Met-enkephalin. The substitution of D-

Alanine at position 2 makes the peptide more resistant to enzymatic degradation compared to

its natural counterpart, resulting in a longer-lasting analgesic effect.[1] It is a potent agonist for

opioid receptors.[2]

Q2: What is the recommended storage condition for [D-Ala2]-Met-Enkephalinamide?

For long-term stability, lyophilized [D-Ala2]-Met-Enkephalinamide should be stored at -20°C.

Once reconstituted in a solution, it is recommended to aliquot the solution and store it at -20°C

or -80°C to avoid repeated freeze-thaw cycles.

Q3: In which solvents is [D-Ala2]-Met-Enkephalinamide generally soluble?
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Based on general peptide solubility guidelines and information for similar enkephalin analogs,

[D-Ala2]-Met-Enkephalinamide is expected to be soluble in water, PBS (phosphate-buffered

saline), and organic solvents like DMSO (dimethyl sulfoxide). For a related peptide, [D-

Ala2]leucine-enkephalin, a solubility of 50 mg/mL in PBS has been reported, which may serve

as a useful reference.[3][4]

Troubleshooting Guides
Issue 1: The lyophilized peptide does not dissolve in
water.

Possible Cause: The peptide may have hydrophobic characteristics or may require a specific

pH for optimal solubility.

Troubleshooting Steps:

Sonication: Gently sonicate the vial in a water bath for 5-10 minutes to aid dissolution.

pH Adjustment: Based on the amino acid sequence (Tyr-D-Ala-Gly-Phe-Met-NH2), the

peptide has a net positive charge at neutral pH. If it fails to dissolve in water, try adding a

small amount of a dilute acidic solution, such as 10% acetic acid, dropwise until the

peptide dissolves.

Use of Organic Solvents: If the peptide remains insoluble, consider using a small amount

of an organic solvent like DMSO to first dissolve the peptide, followed by a stepwise

dilution with your aqueous buffer of choice.

Issue 2: The peptide precipitates out of solution after
initial dissolution.

Possible Cause: The concentration of the peptide may have exceeded its solubility limit in

the chosen solvent, or there may be interactions with components in the buffer (e.g., salts).

Troubleshooting Steps:

Dilution: Try preparing a more dilute solution.
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Solvent Composition: Increase the percentage of the organic co-solvent (e.g., DMSO) in

your final solution, but be mindful of the tolerance of your experimental system to the

organic solvent.

Temperature: Gently warm the solution to see if the precipitate redissolves. However,

avoid excessive heat as it may degrade the peptide.

Filtration: If a small amount of precipitate persists, you can centrifuge the solution and use

the clear supernatant, but this will result in a lower, unquantified concentration.

Issue 3: I am observing aggregation or gel formation.
Possible Cause: Peptides, especially at high concentrations, can self-associate and form

aggregates or gels.

Troubleshooting Steps:

Lower Concentration: Prepare a more dilute stock solution.

Chaotropic Agents: For non-cellular assays, the addition of chaotropic agents like 6 M

guanidinium hydrochloride (GdnHCl) or 8 M urea can help to disrupt aggregation. Note

that these agents will denature proteins and are not suitable for cell-based experiments.

Sonication: Brief sonication can sometimes help to break up aggregates.

Data Presentation: Solubility Overview
While specific quantitative solubility data for [D-Ala2]-Met-Enkephalinamide is not readily

available in the literature, the following table provides a general guideline based on the

properties of similar peptides.
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Solvent Expected Solubility Remarks

Water Generally soluble

Solubility can be enhanced by

sonication or slight

acidification.

PBS (pH 7.4) Good solubility expected

A related peptide, [D-

Ala2]leucine-enkephalin, is

soluble at 50 mg/mL in PBS.[3]

DMSO High solubility expected
A good choice for preparing

concentrated stock solutions.

Ethanol/Methanol Moderate solubility

Can be used as an alternative

to DMSO for initial

solubilization.

Experimental Protocols
Protocol for Reconstitution of Lyophilized [D-Ala2]-Met-
Enkephalinamide
This protocol provides a general procedure for reconstituting the lyophilized peptide to create a

stock solution.

Equilibration: Allow the vial of lyophilized peptide to warm to room temperature before

opening to prevent condensation of moisture.

Centrifugation: Briefly centrifuge the vial to ensure that all the powder is at the bottom.

Solvent Addition: Carefully add the desired volume of an appropriate solvent (e.g., sterile

water, PBS, or DMSO) to the vial. The choice of solvent will depend on the requirements of

your downstream experiment.

Dissolution: Gently vortex or sonicate the vial to ensure complete dissolution. Visually

inspect the solution to ensure it is clear and free of particulates.

Storage: Aliquot the stock solution into smaller volumes in low-protein-binding tubes and

store at -20°C or -80°C.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.researchgate.net/figure/Signaling-pathways-used-by-opioid-receptors-Opioid-receptors-signal-through-three_fig4_389732048
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10853613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Preparing a Working Solution
The following diagram illustrates a logical workflow for preparing a working solution of [D-Ala2]-

Met-Enkephalinamide.
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Start: Lyophilized Peptide

Test solubility with a small aliquot in sterile water

Soluble in water?

Prepare stock solution in water

Yes

Try dissolving a small aliquot in DMSO

No

Dilute stock solution with aqueous buffer

Soluble in DMSO?

Prepare concentrated stock in DMSO

Yes

Consult Troubleshooting Guide

No

Working Solution Ready
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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